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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Executive Summary: The Amide Bioisostere
Advantage
N-(2-bromophenyl)-3-phenylprop-2-enamide represents a critical scaffold in medicinal

chemistry, functioning as a stable, bioisosteric mimic of chalcones (1,3-diphenyl-2-propen-1-

ones). While traditional chalcones exhibit potent antiproliferative and anti-inflammatory activity,

they often suffer from poor metabolic stability and low aqueous solubility.

The replacement of the chalcone enone linkage (–CO–CH=CH–) with an acrylamide linkage (–

NH–CO–CH=CH–) yields cinnamamides. This structural modification introduces a hydrogen

bond donor (the amide NH), alters the electrophilicity of the

-unsaturated system, and significantly impacts target binding affinity, particularly against
kinases (CDK2, EGFR) and tubulin.
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This guide details the synthesis, structure-activity relationship (SAR), and pharmacological

mechanisms of this specific 2-bromophenyl derivative, positioning it as a lead candidate for

dual-targeting anticancer therapies.

Chemical Structure & Bioisosterism
The core molecule is an

-aryl cinnamamide. It retains the pharmacophore of a chalcone but offers distinct advantages in
drug design.

Structural Comparison
Feature Chalcone (Traditional)

N-Aryl Cinnamamide
(Target)

Linker Enone (–CO–CH=CH–)
Acrylamide (–NH–CO–

CH=CH–)

H-Bonding Acceptor only (C=O) Acceptor (C=O) + Donor (NH)

Electrophilicity High (Michael Acceptor)
Tunable (Amide resonance

reduces reactivity)

Metabolic Stability
Low (Rapid

reduction/conjugation)

Moderate to High (Amidase

resistance)

Conformation Planar/Twisted
Restricted rotation due to

amide resonance

The Role of the 2-Bromophenyl Group
The 2-bromo substitution on the

-phenyl ring is not arbitrary. It serves three critical functions:

Orthogonal Steric Lock: The bulky bromine atom at the ortho position forces the phenyl ring

out of planarity with the amide group, locking the molecule into a bioactive conformation

often required for kinase active sites.

Halogen Bonding: The bromine atom can participate in halogen bonding (
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-hole interactions) with backbone carbonyls in protein targets (e.g., hinge region of kinases).

Lipophilicity: Increases membrane permeability (

) compared to unsubstituted analogues.

Chemical Synthesis Protocol
Objective: Synthesize N-(2-bromophenyl)-3-phenylprop-2-enamide via the Nucleophilic Acyl

Substitution (Schotten-Baumann conditions).
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Caption: Synthesis pathway converting cinnamic acid to the target amide via an acid chloride

intermediate.

Step-by-Step Methodology
Reagents: Cinnamoyl chloride (1.0 eq), 2-Bromoaniline (1.0 eq), Triethylamine (TEA, 1.2 eq),

Dichloromethane (DCM, anhydrous).

Activation (Optional if starting from Acid): If starting from cinnamic acid, reflux with thionyl

chloride (

) for 3 hours. Evaporate excess
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to obtain crude cinnamoyl chloride.

Preparation: Dissolve 2-bromoaniline (5 mmol) and TEA (6 mmol) in 15 mL of anhydrous

DCM in a round-bottom flask. Cool the mixture to 0°C using an ice bath.

Addition: Dissolve cinnamoyl chloride (5 mmol) in 5 mL DCM. Add this solution dropwise to

the aniline mixture over 20 minutes. Note: Exothermic reaction; control addition rate to

prevent side reactions.

Reaction: Remove ice bath and stir at room temperature (RT) for 4–6 hours. Monitor via TLC

(Hexane:Ethyl Acetate 7:3).

Work-up:

Wash reaction mixture with 1N HCl (2 x 10 mL) to remove unreacted amine/pyridine.

Wash with saturated

(2 x 10 mL) to remove unreacted acid.

Wash with brine, dry over anhydrous

, and evaporate solvent.

Purification: Recrystallize from Ethanol/Water (9:1) or purify via silica gel column

chromatography (Gradient: 0-20% EtOAc in Hexane).

Validation:

Yield: Expect 75–85%.

1H NMR (DMSO-d6): Look for doublet at

6.8–7.0 ppm (alkene

,

Hz, trans-isomer) and amide singlet at

9.5–10.0 ppm.
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Pharmacological Mechanisms & SAR
The therapeutic potential of this scaffold relies on its ability to interact with specific cysteine

residues or hydrophobic pockets in target proteins.

Mechanism of Action: The Michael Acceptor
The

-unsaturated amide is a Michael acceptor. It can undergo a covalent 1,4-addition reaction with
nucleophilic thiols (Cysteine-SH) in proteins.

Reversibility: Unlike ketones (chalcones), amides are less electrophilic. This often leads to

reversible covalent bonding or purely non-covalent interactions, reducing off-target toxicity

(e.g., glutathione depletion).

Key Targets:

Tubulin: Binding to the colchicine site inhibits microtubule polymerization, leading to G2/M

cell cycle arrest.

Kinases (CDK2, EGFR): The scaffold mimics ATP, fitting into the hydrophobic cleft. The

amide NH forms H-bonds with the "hinge region" residues (e.g., Leu83 in CDK2).

Structure-Activity Relationship (SAR) Logic

Ring A (Cinnamoyl Phenyl) Linker Region Ring B (N-Phenyl)

N-(2-bromophenyl)-3-phenylprop-2-enamide

Electron Donating (OMe)
Increases potency

Amide (NH-CO)
H-Bond Donor

Stable vs Metabolism

2-Bromo (Ortho)
Steric Lock + Halogen Bond

3,4,5-Trimethoxy
Tubulin Specificity

Double Bond (C=C)
Essential for rigidity

Trans (E) isomer active

4-Substitution
Often reduces activity

(Steric clash)
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Caption: SAR map highlighting critical regions for biological activity optimization.

Experimental Validation: Antiproliferative Assay
To verify the biological activity of the synthesized derivative, a standard MTT assay against

cancer cell lines (e.g., MCF-7, K562) is recommended.

Protocol:

Seeding: Seed cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Dissolve the test compound in DMSO. Prepare serial dilutions (0.1

M to 100

M). Add to wells (Final DMSO < 0.1%).

Incubation: Incubate for 48–72 hours at 37°C, 5%

.

Development: Add MTT reagent (5 mg/mL). Incubate for 4 hours. Dissolve formazan crystals

in DMSO.

Readout: Measure absorbance at 570 nm. Calculate

using non-linear regression.

Reference Standard: Doxorubicin or Combretastatin A-4.

Expected Result: Active derivatives typically show

M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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